N-(3-ethylphenyl)-3,3-diphenylpropanamide

• IUPAC Name: N-(3-ethylphenyl)-3,3-diphenylpropanamide
• InChI: InChI=1S/C23H23NO/c1-2-18-10-9-15-21(16-18)24-23(25)17-22(19-11-5-3-6-12-19)20-13-7-4-8-14-20/h3-16,22H,2,17H2,1H3,(H,24,25)
• InChI Key: UPKZSDSGPZSIGK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NC(=O)CC(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C23H23NO
• Molecular Weight: 329.4 g/mol

Description

N-(3-ethylphenyl)-3,3-diphenylpropanamide is an organic compound that belongs to the class of amides It is characterized by the presence of an amide functional group attached to a 3-ethylphenyl and a 3,3-diphenylpropanamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-ethylphenyl)-3,3-diphenylpropanamide typically involves the reaction of 3-ethylphenylamine with 3,3-diphenylpropanoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at a controlled temperature to ensure the formation of the desired amide product.

Industrial Production Methods

On an industrial scale, the production of this compound may involve similar synthetic routes but with optimized reaction conditions to enhance yield and purity. The use of continuous flow reactors and advanced purification techniques such as recrystallization and chromatography are common in industrial settings to achieve high-quality products.

Chemical Reactions Analysis

Types of Reactions

N-(3-ethylphenyl)-3,3-diphenylpropanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the amide group to an amine group.

Substitution: The aromatic rings in the compound can undergo electrophilic substitution reactions, such as nitration, halogenation, and sulfonation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are used.

Substitution: Reagents such as nitric acid (HNO₃) for nitration, bromine (Br₂) for bromination, and sulfuric acid (H₂SO₄) for sulfonation are employed.

Major Products Formed

Oxidation: Carboxylic acids and other oxidized derivatives.

Reduction: Amines.

Substitution: Nitro, bromo, and sulfonyl derivatives.

Scientific Research Applications

N-(3-ethylphenyl)-3,3-diphenylpropanamide has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(3-ethylphenyl)-3,3-diphenylpropanamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• N-(3-methylphenyl)-3,3-diphenylpropanamide
• N-(3-chlorophenyl)-3,3-diphenylpropanamide
• N-(3-bromophenyl)-3,3-diphenylpropanamide

Uniqueness

N-(3-ethylphenyl)-3,3-diphenylpropanamide is unique due to the presence of the 3-ethylphenyl group, which imparts distinct chemical and physical properties compared to its analogs